Cas no 7261-05-4 ((2E,6E)-N,3,7,11-tetramethyldodeca-2,6,10-trien-1-amine)

(2E,6E)-N,3,7,11-tetramethyldodeca-2,6,10-trien-1-amine structure
7261-05-4 structure
Product Name:(2E,6E)-N,3,7,11-tetramethyldodeca-2,6,10-trien-1-amine
CAS No:7261-05-4
MF:C16H29N
MW:235.408164739609
CID:1756305
PubChem ID:6433497
Update Time:2025-04-21

(2E,6E)-N,3,7,11-tetramethyldodeca-2,6,10-trien-1-amine Chemical and Physical Properties

Names and Identifiers

    • (2E,6E)-N,3,7,11-tetramethyldodeca-2,6,10-trien-1-amine
    • 2,6,10-DODECATRIENYLAMINE, N,3,7,11-TETRAMETHYL-
    • SCHEMBL8461809
    • N-Methylfarnesylamine
    • DTXSID301347591
    • BRN 2356220
    • 7261-05-4
    • N-Methyl-3,7,11-trimethyl-2,6,10-dodecatrienylamine
    • N-METHYL-3,7,11-TRIMETHYL-2,6,10-DODECATRIENE-1-AMINE
    • Inchi: 1S/C16H29N/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-17-5/h8,10,12,17H,6-7,9,11,13H2,1-5H3/b15-10+,16-12+
    • InChI Key: ZPEMKPFPWVTBPX-NCZFFCEISA-N
    • SMILES: N(C)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 235.23017
  • Monoisotopic Mass: 235.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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